Cas no 1806776-41-9 (2-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 2-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1806776-41-9
• MF: C₈HClF₆N₂O₄
• MW: 338.547961950302
• CID: 4843797
• Update Time: 2025-10-31

2-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C8HClF6N2O4/c9-5(18)3-2(7(10,11)12)1-16-6(17(19)20)4(3)21-8(13,14)15/h1H
• InChI Key： BFSFDNRCVGAMCP-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C([N+](=O)[O-])=NC=C1C(F)(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 3.6
• Topological Polar Surface Area: 85

Additional information on 2-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride

2-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806776-41-9): An Overview of Its Properties, Synthesis, and Applications

2-Nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806776-41-9) is a highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of nitro, trifluoromethoxy, and trifluoromethyl substituents, which endow it with a range of interesting chemical and biological properties. In this article, we will delve into the structural features, synthetic routes, and potential applications of this compound.

Structural Features: The molecular structure of 2-nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride is highly substituted, with each functional group contributing to its overall reactivity and stability. The presence of the nitro group at the 2-position imparts strong electron-withdrawing properties, enhancing the electrophilicity of the pyridine ring. The trifluoromethoxy group at the 3-position further increases the electron-withdrawing effect, while the trifluoromethyl group at the 5-position adds to the lipophilicity and metabolic stability of the molecule. The carbonyl chloride functionality at the 4-position makes this compound a potent electrophile, capable of participating in a variety of nucleophilic reactions.

Synthesis: The synthesis of 2-nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride typically involves a multi-step process. One common approach starts with the preparation of 2-nitro-3-hydroxy-5-trifluoromethylpyridine, which can be achieved through nitration and hydroxylation reactions. The hydroxyl group is then converted to a trifluoromethoxy group using triflic anhydride or other fluorinating agents. Finally, the introduction of the carbonyl chloride functionality can be accomplished through a Vilsmeier-Haack formylation followed by chlorination with thionyl chloride or phosphorus oxychloride.

Reactivity and Chemical Properties: The presence of multiple functional groups in 2-nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride makes it a versatile reagent in organic synthesis. The carbonyl chloride group can react with various nucleophiles to form amides, esters, and other derivatives. The nitro group can be reduced to an amino group under appropriate conditions, providing access to aminopyridine derivatives that are valuable intermediates in pharmaceutical synthesis. The trifluoromethoxy and trifluoromethyl groups contribute to the overall stability and lipophilicity of the molecule, making it suitable for use in drug discovery and development.

Applications in Medicinal Chemistry: One of the most promising applications of 2-nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride is in the field of medicinal chemistry. The compound's unique combination of functional groups makes it an excellent starting material for the synthesis of bioactive molecules with potential therapeutic applications. For example, recent studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. The nitro group can be reduced to an amino group to form compounds that target specific enzymes or receptors involved in disease pathways.

Biological Studies: Several biological studies have explored the potential therapeutic uses of derivatives derived from 2-nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of aminopyridine derivatives synthesized from this compound showed significant inhibition of tumor growth in vitro and in vivo. Another study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives exhibited selective inhibition of inflammatory cytokines, suggesting their potential use as anti-inflammatory agents.

Safety Considerations: While 2-nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride is a valuable reagent in organic synthesis and medicinal chemistry, it is important to handle it with care due to its reactivity and potential hazards associated with carbonyl chlorides. Proper safety protocols should be followed during synthesis and handling to ensure laboratory safety.

Conclusion: In summary, 2-nitro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806776-41-9) is a multifunctional pyridine derivative with significant potential in both organic synthesis and medicinal chemistry. Its unique combination of functional groups makes it a versatile reagent for the synthesis of bioactive molecules with potential therapeutic applications. Ongoing research continues to explore new derivatives and applications for this compound, highlighting its importance in modern chemical research.